4-[2-(Pyridin-4-yl)acetamido]cyclohexane-1-carboxylic acid
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Description
4-[2-(Pyridin-4-yl)acetamido]cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C14H18N2O3 and its molecular weight is 262.309. The purity is usually 95%.
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Scientific Research Applications
Entangled Frameworks in Chemistry
4-[2-(Pyridin-4-yl)acetamido]cyclohexane-1-carboxylic acid plays a role in the construction of entangled structures in coordination chemistry. Li et al. (2012) discussed how variations in pH conditions lead to the creation of different entangled frameworks, including poly-threading, self-penetrating, and interpenetrating coordination structures. These frameworks were analyzed for their photoluminescent properties and thermogravimetric analyses, highlighting the compound's potential in material science and chemical engineering (Li et al., 2012).
Co-crystallization Studies
In crystallography, this compound has been used in co-crystallization studies. Bhogala and Nangia (2003) found that it can form molecular complexes with various bipyridine bases, resulting in structures like super honeycomb hydrogen bond networks and zigzag chains. These studies are significant in understanding the molecular and crystal structure of new chemical complexes (Bhogala & Nangia, 2003).
Catalysis and Organic Synthesis
In the field of organic chemistry, Sano et al. (2006) demonstrated the use of this compound in the catalysis of deconjugative esterification. This shows its potential as a catalyst in synthesizing various organic compounds, an area crucial for pharmaceutical and industrial chemistry (Sano et al., 2006).
Applications in Material Science
The compound's relevance extends to material science as well. In a study by Mazur et al. (2011), a derivative of this compound showed promising antiproliferative and anti-inflammatory activities. The study provides insights into the structural differences and orientation of various molecular groups, which is valuable for material science and drug design (Mazur et al., 2011).
Properties
IUPAC Name |
4-[(2-pyridin-4-ylacetyl)amino]cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c17-13(9-10-5-7-15-8-6-10)16-12-3-1-11(2-4-12)14(18)19/h5-8,11-12H,1-4,9H2,(H,16,17)(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFBGVSZLXMXIBS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)O)NC(=O)CC2=CC=NC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.